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Compound of Interest

Compound Name:
2,4-

Dimethoxybenzenesulfonamide

Cat. No.: B1308909 Get Quote

In-Depth Technical Guide: 2,4-
Dimethoxybenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and property information for 2,4-
Dimethoxybenzenesulfonamide. The content is structured to meet the needs of laboratory

and research professionals, with a focus on safety, data presentation, and practical application.

Section 1: Chemical and Physical Properties
2,4-Dimethoxybenzenesulfonamide is a solid, crystalline compound. Key quantitative data

are summarized in the table below for quick reference.
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Property Value Reference

Molecular Formula C₈H₁₁NO₄S [1]

Molecular Weight 217.25 g/mol [1]

Appearance White Crystalline Solid [1]

Odor Odorless [1]

Melting Point 166 - 168 °C (330.8 - 334.4 °F) [1]

Boiling Point No information available [1]

Flash Point No information available [1]

Water Solubility No information available [1]

Storage Temperature
Room Temperature; Keep in a

dark, dry place.

Section 2: Safety and Handling
The following tables summarize the hazards and necessary precautions for handling 2,4-
Dimethoxybenzenesulfonamide, based on its Safety Data Sheet (SDS).[1]

Hazard Identification and GHS Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315 - Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319 - Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335 - May cause respiratory

irritation

Signal Word: Warning[1]

Personal Protective Equipment (PPE) and Handling
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A risk assessment should always be conducted before handling this chemical. The following

diagram outlines the general workflow for safe handling.
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Caption: General workflow for safe handling of 2,4-Dimethoxybenzenesulfonamide.

Protection Type
Recommended Equipment and
Procedures

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.[1] Use a face shield if there is

a risk of splashing.

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a laboratory coat.[1] Ensure gloves are

inspected before use and removed properly.

Wash hands thoroughly after handling.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated or ventilation is inadequate, a

NIOSH-approved respirator may be required.[1]

General Hygiene

Handle in accordance with good industrial

hygiene and safety practices.[2] Do not eat,

drink, or smoke in the laboratory. Ensure

eyewash stations and safety showers are

readily accessible.[2]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[1]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. Get medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[1]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink afterwards plenty of water. Get

medical attention if symptoms occur.[1]

Fire-Fighting Measures and Stability
Parameter Details

Extinguishing Media
Use water spray, carbon dioxide (CO2), dry

chemical, or foam.

Hazardous Combustion Products
Carbon monoxide (CO), Carbon dioxide (CO2),

Nitrogen oxides (NOx), Sulfur oxides.[1]

Stability Stable under normal conditions.[2]

Incompatible Materials Strong oxidizing agents, Strong bases.[2]

Section 3: Experimental Protocols and Biological
Activity
Currently, there is a lack of published literature detailing specific experimental protocols for the

use of 2,4-Dimethoxybenzenesulfonamide or its involvement in defined biological signaling

pathways. Benzenesulfonamide derivatives, as a class, are known to exhibit a wide range of
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biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[3]

However, the specific activities of the 2,4-dimethoxy substituted variant have not been

thoroughly investigated in publicly available research.

For researchers interested in exploring the potential of this compound, a general protocol for

the synthesis of sulfonamides can be adapted. The following represents a generalized

procedure for the reaction of a sulfonyl chloride with an amine.

General Protocol for Sulfonamide Synthesis
This protocol describes a common method for the synthesis of sulfonamides and can serve as

a starting point for experimental design.
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Caption: General workflow for the synthesis of sulfonamides.
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Materials:

Appropriate sulfonyl chloride (e.g., 2,4-dimethoxybenzenesulfonyl chloride)

Primary or secondary amine

Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

Base (e.g., Pyridine, Triethylamine)

1M Hydrochloric acid

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for chromatography

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere, dissolve the amine in the

anhydrous solvent.

Cool the solution to 0°C in an ice bath.

Slowly add the base to the stirred solution.

Dissolve the sulfonyl chloride in a minimal amount of the anhydrous solvent and add it

dropwise to the reaction mixture.

Allow the reaction to warm to room temperature and stir for several hours, monitoring the

progress by Thin Layer Chromatography (TLC).

Upon completion, perform an aqueous work-up by washing with 1M HCl, saturated sodium

bicarbonate, and brine.
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Dry the organic layer with anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Characterize the final product using appropriate analytical techniques (e.g., NMR, Mass

Spectrometry).

Section 4: Signaling Pathways and Mechanism of
Action
As of the date of this guide, there is no specific information in the scientific literature detailing

the signaling pathways modulated by 2,4-Dimethoxybenzenesulfonamide or its precise

mechanism of action. The broader class of sulfonamides has been shown to interact with

various biological targets, including enzymes like carbonic anhydrase and pathways such as

the Wnt/β-catenin signaling pathway.[4]

Given the lack of specific data for 2,4-Dimethoxybenzenesulfonamide, a hypothetical logical

relationship for investigating its potential biological activity is presented below. This diagram

illustrates a general approach that researchers could take.
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Caption: Logical workflow for investigating biological activity.

Researchers are encouraged to perform their own investigations to determine the biological

effects of this compound. This may involve screening against various cell lines or enzyme

targets to identify potential therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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